Cas no 683231-77-8 (3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide)

• Product Name: 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• CAS No: 683231-77-8
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 6191595
• PubChem ID: 16815477
• Update Time: 2025-06-29

3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• AKOS024602789
• 683231-77-8
• 3-fluoro-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide
• AB00685613-01
• SR-01000908266-1
• SR-01000908266
• 3-fluoro-N-(2-methyl-1,3-dioxoisoindolin-4-yl)benzamide
• Oprea1_631666
• F1105-0020

• Inchi： 1S/C16H11FN2O3/c1-19-15(21)11-6-3-7-12(13(11)16(19)22)18-14(20)9-4-2-5-10(17)8-9/h2-8H,1H3,(H,18,20)
• InChI Key： PHHHBMMDBREYIU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1=CC=CC2C(N(C)C(C=21)=O)=O)=O

Computed Properties

• Exact Mass: 298.07537038g/mol
• Monoisotopic Mass: 298.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide

Professional Introduction to Compound with CAS No. 683231-77-8 and Product Name: 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide

The compound with the CAS number 683231-77-8 and the product name 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a fluoro-substituted benzamide moiety linked to a 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol scaffold, which contributes to its distinct chemical properties and biological activities.

Recent research in the field of drug discovery has highlighted the importance of fluoro-substituted aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of a fluorine atom at the 3-position of the benzamide ring in this compound is particularly noteworthy, as fluorine substitution can significantly modulate the pharmacokinetic and pharmacodynamic properties of molecules. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol moiety is another critical component of this compound that contributes to its unique chemical profile. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. The dioxo group within this scaffold enhances the electrophilicity of the molecule, making it a valuable candidate for further derivatization and optimization in drug development programs.

Recent studies have demonstrated that compounds featuring an isoindol core exhibit promising biological activities across multiple therapeutic areas. For instance, derivatives of isoindole have shown efficacy in inhibiting certain kinases and enzymes associated with cancer progression. The benzamide moiety further extends the potential applications of this compound by providing a platform for further functionalization and modification. This allows medicinal chemists to explore various structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide are of paramount importance. The integration of advanced synthetic methodologies has enabled the efficient preparation of complex molecular architectures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the intricate framework of this compound.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against specific targets relevant to inflammatory diseases and cancer. The fluoro-substituted benzamide portion of the molecule appears to play a crucial role in mediating these interactions by influencing both hydrophobicity and electronic distribution. Additionally, the isoindol scaffold contributes to favorable interactions with biological macromolecules, potentially leading to high-affinity binding.

Advances in computational chemistry have also facilitated a deeper understanding of the molecular interactions between this compound and its biological targets. Molecular docking simulations have been employed to predict binding modes and affinity profiles, providing valuable insights into potential drug-like properties. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and identification of key structural determinants responsible for biological activity.

The synthesis strategies employed for preparing 3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide highlight the growing sophistication of modern synthetic organic chemistry. Multi-step synthetic routes involving carefully selected reagents and catalysts have enabled the construction of this complex molecule with high yield and purity. Such methodologies are essential for producing sufficient quantities of candidate compounds for preclinical testing and eventual clinical development.

Future directions in research involving this compound may focus on exploring its potential as a lead molecule for drug development or as a building block for more complex derivatives. The versatility of its structural framework allows for diverse modifications that could enhance its therapeutic efficacy or improve its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and biologists will be crucial in unlocking the full potential of this compound.

In summary,3-fluoro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isоindоl4-yllbenzamide (CAS No. 68323177_8) represents a significant contribution to the pharmaceutical chemistry landscape. Its unique structural features combined with promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for fluoro-substituted aromatic compounds and heterocyclic scaffolds like isoindole,this compound holds great promise for advancing therapeutic interventions across multiple disease areas.